![molecular formula C23H26N2OS B2705073 3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole CAS No. 878053-75-9](/img/structure/B2705073.png)
3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole
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Overview
Description
3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole, also known as TAK-659, is a small molecule inhibitor that binds to the Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies for the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).
Mechanism of Action
3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole is a selective and irreversible inhibitor of BTK. BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. BTK activation leads to the phosphorylation of downstream signaling molecules, such as phospholipase Cγ2 (PLCγ2) and AKT, which regulate cell survival and proliferation. This compound binds covalently to the cysteine residue of BTK, leading to the inhibition of BTK activity and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis and inhibit cell proliferation in preclinical models of B-cell malignancies. This compound has also been shown to inhibit B-cell activation and differentiation, as well as the production of cytokines and chemokines. In addition, this compound has been shown to enhance the activity of immune effector cells, such as natural killer cells and T-cells, in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole is its selectivity and potency for BTK inhibition. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and low clearance. However, one of the limitations of this compound is its irreversible binding to BTK, which may lead to off-target effects and potential toxicity. In addition, this compound may have limited efficacy in patients with mutations in the BTK gene or resistance to other BTK inhibitors.
Future Directions
For the development of 3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole include the evaluation of its efficacy and safety in clinical trials for the treatment of B-cell malignancies. In addition, the combination of this compound with other agents, such as venetoclax and rituximab, should be further explored in preclinical and clinical studies. The identification of biomarkers that can predict response to this compound and the development of companion diagnostics may also be important for the personalized treatment of B-cell malignancies. Finally, the exploration of this compound in other indications, such as autoimmune diseases, should be further investigated.
Synthesis Methods
The synthesis of 3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole involves several steps, starting from the reaction of 4-methylbenzenethiol with 1-bromo-3-nitrobenzene to form 4-methylbenzylthiol. The intermediate product is then reacted with 2-oxo-2-piperidin-1-ylacetic acid to form the corresponding ester. The final step involves the cyclization of the ester with 2-aminobenzothiazole to form this compound. The overall yield of the synthesis is around 20%.
Scientific Research Applications
3-[(4-methylbenzyl)thio]-1-(2-oxo-2-piperidin-1-ylethyl)-1H-indole has been extensively studied in preclinical models of B-cell malignancies, such as CLL and NHL. In vitro studies have shown that this compound inhibits BTK activity and downstream signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation. In vivo studies have demonstrated that this compound has potent antitumor activity and can prolong survival in animal models of CLL and NHL. This compound has also been shown to have synergistic effects with other agents, such as venetoclax and rituximab, in preclinical studies.
properties
IUPAC Name |
2-[3-[(4-methylphenyl)methylsulfanyl]indol-1-yl]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2OS/c1-18-9-11-19(12-10-18)17-27-22-15-25(21-8-4-3-7-20(21)22)16-23(26)24-13-5-2-6-14-24/h3-4,7-12,15H,2,5-6,13-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSTJPQGFTUKJEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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